Cas no 851408-25-8 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 851408-25-8
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5964204
• PubChem ID: 16814047
• Update Time: 2025-05-30

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide
• N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-4-[(dimethylamino)sulfonyl]-
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
• SR-01000124220
• 851408-25-8
• SR-01000124220-1
• F0611-0856
• AB00669764-01
• AKOS024587332
• VU0488569-1

• Inchi： 1S/C22H25N3O4S/c1-14-5-6-17-13-18(22(27)24-20(17)15(14)2)11-12-23-21(26)16-7-9-19(10-8-16)30(28,29)25(3)4/h5-10,13H,11-12H2,1-4H3,(H,23,26)(H,24,27)
• InChI Key： IWSQXXXOPQHLLF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide

N-2-(7,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-4-(Dimethylsulfamoyl)Benzamide: A Comprehensive Overview

The compound with CAS No 851408-25-8, known as N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structure that combines a quinolinone moiety with a dimethylsulfamoyl group. Its intricate architecture makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The quinolinone moiety, which is a key structural component, has been shown to exhibit antiproliferative activity against several cancer cell lines. This suggests that the compound could be explored as a anticancer agent in future drug development programs. Additionally, the dimethylsulfamoyl group contributes to the molecule's bioavailability and stability, making it more suitable for systemic administration.

The synthesis of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(dimethylsulfamoyl)benzamide involves a multi-step process that includes the preparation of intermediate compounds such as the quinolinone derivative and the benzamide precursor. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of advanced chromatographic techniques has further ensured the quality of the final product.

One of the most intriguing aspects of this compound is its ability to interact with protein kinases, which are critical regulators of cellular functions. Preclinical studies have demonstrated that it can inhibit key kinases involved in oncogenesis, such as cyclin-dependent kinases (CDKs) and protein kinase C (PKC). These findings have opened new avenues for its application in targeted cancer therapies.

Moreover, the compound has shown potential in neuroprotective applications. Its ability to modulate neurotrophic factors and reduce oxidative stress has made it a subject of interest in research related to neurodegenerative diseases such as Alzheimer's and Parkinson's. Ongoing studies are investigating its efficacy in animal models of these conditions.

In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate absorption, controlled distribution, and efficient elimination. These characteristics are essential for ensuring that therapeutic concentrations can be maintained without causing significant toxicity. Advanced computational models have been employed to predict its pharmacokinetic profile, which has been validated through in vivo experiments.

The development of this compound also underscores the importance of interdisciplinary collaboration in drug discovery. Chemists, biologists, and pharmacologists have worked together to design and test this molecule, leveraging cutting-edge technologies such as high-throughput screening and molecular docking studies.

In conclusion, N-2-(7,8-dimethyl-2-Oxo-1,2-Dihydroquinolin3-Yl)Ethyl4-(Dimethylsulfamoyl)Benzamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic agents.